Cas no 74223-64-6 (Metsulfuron-methyl)

• Product Name: Metsulfuron-methyl
• CAS No: 74223-64-6
• MF: C₁₄H₁₅N₅O₆S
• MW: 381.363801240921
• MDL: MFCD00128061
• CID: 59568
• PubChem ID: 329818540
• Update Time: 2026-05-14

Metsulfuron-methyl Chemical and Physical Properties

Names and Identifiers

• Metsulfuron methyl
• 2-[[[[(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)amino]carbonyl]amino]sulfonyl]benzoic acid methyl ester
• Metsulfuron Me
• DPX-T6376
• Escort
• Gropper
• methyl 2-[[[[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)amino]carbonyl]amino]sulfonyl]benzoate
• Metsulfuron-methyl
• Metsulfuron-methyl solution
• Metsulfuronmethyl Solution
• 2-Methoxy-4-nitroaniline
• C14H15N5O6S
• methyl 2-(4-methoxy-6-methyl-1,3,5-triazin-2-ylcarbamoylsulfamoyl)benzoate
• methyl 2-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)carbamoyl]sulfamoyl}benzoate
• Metsul

• MDL： MFCD00128061
• Inchi： 1S/C14H15N5O6S/c1-8-15-12(18-14(16-8)25-3)17-13(21)19-26(22,23)10-7-5-4-6-9(10)11(20)24-2/h4-7H,1-3H3,(H2,15,16,17,18,19,21)
• InChI Key： RSMUVYRMZCOLBH-UHFFFAOYSA-N
• SMILES： CC1=NC(NC(OC)=N1)=NC(NS(=O)(C2=CC=CC=C2C(OC)=O)=O)=O
• BRN： 587472

Computed Properties

• Exact Mass: 381.07400
• Monoisotopic Mass: 381.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.5
• Topological Polar Surface Area: 158A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.473
• Melting Point: 158 ºC
• Boiling Point: 181°C (rough estimate)
• Flash Point: 345.2 °C
• Refractive Index: 1.594
• PSA: 157.85000
• LogP: 2.03030
• Solubility: Slightly soluble in water, alcohol and acetone.

Metsulfuron-methyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H319,H336
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 50/53
• Safety Instruction： S60-S61
• RTECS：AL3150000
• Hazardous Material Identification：
• Toxicity：LD50 in male and female rats, in male and female rabbits (mg/kg): >5000, >2000 orally; LC50 (96 hour) in American perch, rainbow trout: 150 ppm; LD50 in wild ducks: 2510 mg/kg (Lefebvre)
• Storage Condition：Store long-term at 2-8°C
• Safety Term：S60;S61
• Risk Phrases：R50/53

Additional information on Metsulfuron-methyl

Chemical Profile of Metsulfuron-methyl (CAS No. 74223-64-6): A Pioneering Sulfonylurea Herbicide

Metsulfuron-methyl, a sulfonylurea herbicide with CAS No. 74223-64-6, represents a cornerstone in agricultural pest management due to its highly selective activity against broadleaf weeds and grasses in cereal crops. This compound, chemically characterized as N-(methylsulfonyl)-methanesulfonamide, operates through irreversible inhibition of acetolactate synthase (ALS), a critical enzyme in the branched-chain amino acid biosynthesis pathway of plants. Recent advancements in molecular modeling have revealed novel insights into its binding affinity with ALS variants, enhancing understanding of resistance mechanisms observed in field populations.

The molecular structure of metsulfuron-methyl (C₈H₉N₃O₈S₃) features a central sulfonylurea moiety linked to a methylsulfonyl group, conferring both lipophilicity and metabolic stability that enable systemic translocation within plants. This structural uniqueness allows the compound to persist in soil for extended periods—typically 1–3 months—though recent studies published in Pesticide Biochemistry and Physiology (2023) highlight accelerated degradation under elevated microbial activity conditions, offering new avenues for sustainable application strategies.

In agricultural practice, metsulfuron-methyl formulations are widely applied as foliar sprays at ultra-low doses (0.1–0.5 g ai/ha), demonstrating exceptional efficacy against species such as Canada thistle (Cirsium arvense) and bindweed (Convolvulus arvensis). A groundbreaking 2024 study from the Journal of Agricultural and Food Chemistry demonstrated synergistic weed control effects when combined with biochar-amended soils, reducing herbicide requirements by up to 40% while maintaining crop safety margins through enhanced root zone localization.

Beyond its primary herbicidal role, emerging research investigates metsulfuron-methyl's biochemical interactions with plant secondary metabolites. Investigations by the Max Planck Institute for Molecular Plant Physiology revealed that sublethal doses induce significant upregulation of glucosinolate biosynthesis pathways in Brassica species—a discovery potentially exploitable for enhancing nutritional profiles of edible crops through controlled stress responses.

A critical area of current research focuses on mitigating environmental impacts associated with this compound's persistence. Advanced analytical techniques like ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) have enabled precise quantification of residues in surface waters down to 0.01 μg/L, prompting revised regulatory thresholds proposed by the European Food Safety Authority (EFSA) in 2023.

Innovative formulation technologies are addressing concerns around off-target drift and soil accumulation. Nanoencapsulation methods reported in Biocontrol Science and Technology (2024) demonstrated up to 95% reduction in volatilization losses while maintaining efficacy through controlled release mechanisms responsive to soil pH changes.

Clinical studies exploring analogous ALS-inhibiting mechanisms in human pathogens remain exploratory but promising. Preclinical trials using metsulfuron-methyl derivatives showed selective cytotoxicity against leukemia cell lines without affecting normal hematopoietic stem cells—a finding presented at the 2025 International Conference on Medicinal Chemistry that underscores potential translational applications pending further toxicological evaluations.

The compound's mode of action continues to inform development of next-generation herbicides targeting ALS-resistant biotypes. Structure-activity relationship studies published in Agricultural Sciences Today identified novel benzothiadiazole analogs derived from metsulfuron-methyl scaffolds that exhibit improved resistance-breaking properties without compromising crop safety indices.

Eco-toxicological assessments now incorporate omics-based approaches, revealing unexpected interactions between metsulfuron-methyl residues and beneficial soil microbes such as mycorrhizal fungi populations essential for nutrient cycling efficiency—a discovery necessitating revised ecological risk assessment protocols published by OECD in early 2025.

This multifaceted compound continues to evolve beyond traditional agricultural applications through interdisciplinary research bridging plant physiology, nanotechnology, and systems biology principles—positioning it as both a foundational agrochemical tool and a dynamic platform for future innovations across multiple scientific domains.